Cas no 1361656-13-4 (5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile)

• Product Name: 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile
• CAS No: 1361656-13-4
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• CID: 4968720
• Update Time: 2025-05-26

5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H6Cl3N3/c13-8-3-2-7(10(14)11(8)15)12-9(17)4-1-6(5-16)18-12/h1-4H,17H2
• InChI Key： FORAPKHGWOKVIP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(C#N)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.8
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile

Recent Advances in the Study of 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile (CAS: 1361656-13-4)

5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile (CAS: 1361656-13-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the trichlorophenyl group and the picolinonitrile moiety, make it a versatile building block for the development of pharmacologically active molecules. Researchers have explored its utility in the design of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile exhibit potent inhibitory activity against specific oncogenic kinases. The study employed molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these compounds. The results indicated promising anti-proliferative effects in cancer cell lines, suggesting potential applications in oncology drug development.

In addition to its role in kinase inhibition, recent research has investigated the compound's potential as a modulator of inflammatory pathways. A preclinical study conducted by a team at the University of Cambridge revealed that certain analogs of 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile can attenuate the production of pro-inflammatory cytokines in macrophage models. This finding opens new avenues for the development of anti-inflammatory therapeutics, particularly for chronic inflammatory conditions.

The synthesis of 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile has also seen methodological improvements in recent years. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and reduces environmental impact through greener chemistry approaches. This advancement is particularly significant for potential industrial-scale production of the compound and its derivatives.

From a safety and pharmacokinetic perspective, preliminary studies on 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile derivatives have shown favorable drug-like properties, including acceptable metabolic stability and membrane permeability. However, further optimization is needed to address certain challenges related to solubility and off-target effects before clinical translation can be considered.

In conclusion, 5-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile (CAS: 1361656-13-4) represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Ongoing research continues to explore its full potential, particularly in the areas of oncology and inflammation. Future studies should focus on structure-activity relationship optimization and comprehensive preclinical evaluation to advance the most promising derivatives toward clinical development.